Cas no 2228587-00-4 (1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol)

1-(3-Bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol is a halogenated pyrazole derivative with a reactive chlorohydrin functional group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for constructing more complex heterocyclic systems. The presence of both bromine and chlorine substituents enhances its reactivity, enabling selective transformations such as nucleophilic substitutions or cross-coupling reactions. The 1-methylpyrazole scaffold provides stability while allowing further functionalization. Its structural features make it suitable for applications in pharmaceutical and agrochemical research, particularly in the development of biologically active molecules. The compound’s well-defined reactivity profile facilitates controlled modifications, supporting its use in targeted synthetic pathways.
1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol structure
2228587-00-4 structure
Product Name:1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol
CAS No:2228587-00-4
MF:C6H8BrClN2O
MW:239.497519493103
CID:6571343
PubChem ID:165651888
Update Time:2025-10-30

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol
    • EN300-1915830
    • 2228587-00-4
    • Inchi: 1S/C6H8BrClN2O/c1-10-4(5(11)3-8)2-6(7)9-10/h2,5,11H,3H2,1H3
    • InChI Key: MPDMBRWZOKKUNV-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(CCl)O)N(C)N=1

Computed Properties

  • Exact Mass: 237.95085g/mol
  • Monoisotopic Mass: 237.95085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38Ų

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol Pricemore >>

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Additional information on 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol

Research Briefing on 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol (CAS: 2228587-00-4)

In recent years, the compound 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol (CAS: 2228587-00-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and halogenated side chains, has shown promising potential as a versatile intermediate in the synthesis of bioactive compounds. Its structural features make it particularly valuable for the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol in the construction of kinase inhibitors. The researchers demonstrated that this compound serves as a key building block for the synthesis of potent and selective inhibitors of protein kinases, which are critical targets in oncology. The study highlighted the compound's ability to undergo efficient functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

Another significant advancement was reported in a preprint article on bioRxiv, where the compound was utilized in the development of antimicrobial agents. The researchers synthesized a series of derivatives based on 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol and evaluated their activity against multidrug-resistant bacterial strains. Preliminary results indicated that certain derivatives exhibited potent antibacterial activity, with minimal cytotoxicity to mammalian cells. This finding underscores the potential of this compound in addressing the global challenge of antibiotic resistance.

In addition to its applications in drug discovery, 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology described its use as a probe to study enzyme mechanisms. The compound's reactive chloro and bromo groups allow for selective labeling of active sites in enzymes, providing insights into their catalytic mechanisms and facilitating the design of enzyme inhibitors.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol. A review article in Organic Process Research & Development discussed the need for more efficient and sustainable synthetic routes to produce this compound in high yields and purity. Advances in catalysis and green chemistry are expected to play a crucial role in overcoming these challenges and enabling broader applications of this molecule.

In conclusion, 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-chloroethan-1-ol (CAS: 2228587-00-4) represents a valuable scaffold in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug discovery and chemical biology highlight its importance in the field. Continued research and development efforts are likely to uncover new applications and further enhance its utility in addressing unmet medical needs.

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